Cas no 39120-56-4 (1,2-Dihydro-6-hydroxy-4-methyl-2-oxonicotinonitrile, sodium salt)

• Product Name: 1,2-Dihydro-6-hydroxy-4-methyl-2-oxonicotinonitrile, sodium salt
• CAS No: 39120-56-4
• MF: C₇H₅N₂NaO₂
• MW: 172.116572141647
• CID: 321479
• PubChem ID: 56842681
• Update Time: 2025-04-19

1,2-Dihydro-6-hydroxy-4-methyl-2-oxonicotinonitrile, sodium salt Chemical and Physical Properties

Names and Identifiers

• 1,2-Dihydro-6-hydroxy-4-methyl-2-oxonicotinonitrile, sodium salt
• sodium,5-cyano-4-methyl-6-oxo-1H-pyridin-2-olate
• EINECS 254-302-4
• 39120-56-4
• 1,2-DIHYDRO-6-HYDROXY-4-METHYL-2-OXONICOTINONITRILE,SODIUM SALT
• sodium;5-cyano-4-methyl-6-oxo-1H-pyridin-2-olate
• DTXSID60192374

• Inchi： 1S/C7H6N2O2.Na/c1-4-2-6(10)9-7(11)5(4)3-8;/h2H,1H3,(H2,9,10,11);/q;+1/p-1
• InChI Key： XUIVGYDECFYVGU-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C1=CC(C)=C(C#N)C(N1)=O

Computed Properties

• Exact Mass: 172.02500
• Monoisotopic Mass: 527.968794
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 79.71000
• LogP: 0.69878